Cas no 51824-83-0 (S-(2,4-dinitrophenyl)thiohydroxylamine)

• Product Name: S-(2,4-dinitrophenyl)thiohydroxylamine
• CAS No: 51824-83-0
• MF: C₆H₅N₃O₄S
• MW: 215.186599493027
• CID: 1574052
• PubChem ID: 191207
• Update Time: 2025-04-21

S-(2,4-dinitrophenyl)thiohydroxylamine Chemical and Physical Properties

Names and Identifiers

• S-(2,4-dinitrophenyl)thiohydroxylamine
• 1-(Aminosulfanyl)-2,4-dinitrobenzene
• benzenesulfenamide, 2,4-dinitro-
• 51824-83-0
• RTKRAORYZUBVGQ-UHFFFAOYSA-N
• 2,4-Dinitrobenzenesulfenamide
• SCHEMBL114132
• DTXSID00199781

• Inchi： 1S/C6H5N3O4S/c7-14-6-2-1-4(8(10)11)3-5(6)9(12)13/h1-3H,7H2
• InChI Key： RTKRAORYZUBVGQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])N

Computed Properties

• Exact Mass: 215.00015
• Monoisotopic Mass: 215.00007682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 143Ų

Experimental Properties

• PSA: 112.3